Cas no 12112-67-3 (Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)])

• Product Name: Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)]
• CAS No: 12112-67-3
• MF: C₁₆H₂₄Cl₂Ir₂
• MW: 671.701753616333
• MDL: MFCD00012414
• CID: 48787
• PubChem ID: 87560730
• Update Time: 2025-06-11

Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)] Chemical and Physical Properties

Names and Identifiers

• Chloro(1,5-cyclooctadiene)iridium(I) dimer
• Chloro-1,5-cyclooctadiene iridium(I) dimer
• Bis(1,5-cyclooctadiene)diiridium(I) dichloride
• ： Chloro(1,5-cyclooctadiene)iridium(I) dimer
• Chloro-1,5-cyclooctadiene-iridium(I) dimer
• Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ )]
• (1Z,5Z)-cycloocta-1,5-diene,iridium,dichloride
• [Ir(1,5-cod)Cl]2
• [Ir(cod)Cl]2
• Iridium, di-.mu.-chlorobis[(1,2,5,6-.eta.)-1,5-cyclooctadiene]di-
• Chloro(1,5-cyclooctadiene) iridium(I) dimer
• [Ir2Cl2(COD)2]
• (1Z,5Z)-cycloocta-1,5-diene; iridium; dichloride
• AB0104526
• C1807
• chloro-(1,5-cyclooctadiene)iridium(I) dimer
• chloro(1,5-cyclooctadiene)iridium (I) dimer
• Bis(1,5-cyclooctadiene)diiridium(I)dichlor
• Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)]
• 12112-67-3
• AMY11686
• Cyclooctadiene iridium chloride dimer
• AKOS016004623
• MFCD00012414
• DTXSID00923689
• Chloro(1,5-cyclooctadiene)iridium (I) dimer;Chloro(1,5-cyclooctadiene)iridium(I) Dimer
• A804664
• (1Z,5Z)-cycloocta-1,5-diene;iridium;dichloride
• 1,5-Cyclooctadiene-iridium(I) chloride dimer
• Dichloro(1,5-cyclooctadien)iridium(I) dimer
• Bis(1,5-cyclooctadiene)diiridium(I)dichloride
• (1Z,5Z)-cycloocta-1,5-diene; iridium(1+)

• MDL： MFCD00012414
• Inchi： 1S/2C8H12.2ClH.2Ir/c2*1-2-4-6-8-7-5-3-1;;;;/h2*1-2,7-8H,3-6H2;2*1H;;/p-2/b2*2-1-,8-7-;;;;
• InChI Key： SHZHQWGWORCBJK-MIXQCLKLSA-L
• SMILES： [Ir].[Ir].[Cl-].[Cl-].C1C=CCCC=CC1.C1C=CCCC=CC1 |c:1,5,9,13|

Computed Properties

• Exact Mass: 672.05100
• Monoisotopic Mass: 672.051354
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 72.6
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -2
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White to brown powder or crystals
• Melting Point: 205 °C (dec.) (lit.)
• Boiling Point: No data available
• Flash Point: 31.7℃
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 6.72460
• Solubility: Not determined

Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)] Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• TSCA：No
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)]

Introduction to Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)] and Its Significance in Modern Catalysis

Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)], with the CAS number 12112-67-3, is a remarkable organometallic complex that has garnered significant attention in the field of catalysis and materials science. This compound, characterized by its unique structural and electronic properties, plays a pivotal role in various industrial and academic applications. The intricate coordination of the cycloocta-1,5-diene ligand with the iridium(Ⅰ) center creates a versatile platform for catalytic transformations, making it an invaluable asset in the development of new synthetic methodologies.

The η-cycloocta-1,5-diene ligand, known for its ability to stabilize transition metals in low oxidation states, contributes to the exceptional reactivity of this complex. This feature is particularly advantageous in cross-coupling reactions, where the precise control of reaction conditions is crucial. Recent studies have highlighted the compound's efficacy in promoting palladium-free Sonogashira and Heck reactions, underscoring its potential as a sustainable alternative to traditional catalysts.

In addition to its catalytic prowess, Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)] has been explored for its applications in luminescent materials and sensors. The iridium(Ⅰ) center, known for its strong luminescence properties, enables the design of materials with high sensitivity and selectivity. For instance, researchers have demonstrated its use in detecting trace amounts of environmental pollutants, leveraging its ability to undergo distinct spectral changes upon interaction with target analytes.

The synthesis of this complex involves a meticulous process that requires precise control over reaction conditions. The coordination of cycloocta-1,5-diene to iridium(Ⅰ) typically involves the use of specialized reagents and solvents to ensure optimal yield and purity. Advances in synthetic methodologies have recently enabled the preparation of derivatives with tailored properties, expanding the compound's utility in diverse fields.

One of the most compelling aspects of Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)] is its role in advancing green chemistry principles. By facilitating catalytic reactions under mild conditions and with high atom economy, this complex aligns with the growing demand for sustainable chemical processes. Industrial applications have begun to incorporate this catalyst into large-scale reactions, where its efficiency and reliability have been thoroughly validated.

The compound's stability under various conditions has also been a subject of extensive research. Studies have shown that it maintains its structural integrity over multiple cycles of catalytic turnover, making it an ideal candidate for repeated use in industrial settings. This durability not only reduces costs but also minimizes waste generation, further enhancing its environmental profile.

In academic research, Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)] has been instrumental in uncovering new insights into metal-ligand interactions and electron transfer mechanisms. Its unique electronic structure allows researchers to probe fundamental chemical processes at a molecular level. These findings have not only expanded our understanding of organometallic chemistry but also paved the way for the development of novel materials with tailored electronic properties.

The future prospects for this compound are vast and multifaceted. Ongoing research aims to harness its potential in energy conversion applications, such as photocatalysis and electrocatalysis. By integrating it into hybrid systems that combine photonic and electronic components, scientists hope to develop more efficient ways to convert light energy into usable forms.

In conclusion, Di-μ-chlorobis[(η-cycloocta-1,5-diene)iridium(Ⅰ)], identified by the CAS number 12112-67-3, represents a significant advancement in modern catalysis and materials science. Its unique properties make it an indispensable tool for both industrial applications and academic investigations. As research continues to uncover new possibilities for this compound, its impact on various scientific disciplines is sure to grow.